Cas no 53604-61-8 (2H-Pyran-2-one, 3-ethyltetrahydro-3-methyl-)

• Product Name: 2H-Pyran-2-one, 3-ethyltetrahydro-3-methyl-
• CAS No: 53604-61-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 356867
• PubChem ID: 12382534
• Update Time: 2025-04-19

2H-Pyran-2-one, 3-ethyltetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-ethyltetrahydro-3-methyl-
• 3-ethyl-3-methyloxan-2-one
• DTXSID70495525
• SCHEMBL577460
• 53604-61-8

• Inchi： 1S/C8H14O2/c1-3-8(2)5-4-6-10-7(8)9/h3-6H2,1-2H3
• InChI Key： HNDMSFQIRXXSBX-UHFFFAOYSA-N
• SMILES： O1CCCC(C1=O)(C)CC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones